Cas no 1020719-55-4 (Paliperidone-d4 (Major))

• Product Name: Paliperidone-d4 (Major)
• CAS No: 1020719-55-4
• MF: C₂₃H₂₇FN₄O₃
• MW: 430.50853562355
• CID: 893206
• PubChem ID: 329815142
• Update Time: 2025-04-19

Paliperidone-d4 (Major) Chemical and Physical Properties

Names and Identifiers

• rac 9-Hydroxy Risperidone-d4
• 9-Hydroxyrisperidone-D4 solution
• Paliperidone-d4
• [2H4]-Paliperidone
• 9-Hydroxyrisperidone-d4
• Invega-d4
• n-4-one deriv.
• Paliperidone-d4 (Major)
• Risperidone Imp. C (EP)-d4
• R 76477-d4
• RO 76477-d4
• rac 9-Hydroxy Risperidone-d4See P141002
• 9-Hydroxy Risperidone-d4 (Paliperidone-d4)
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl-d4]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl- 4H-pyrido[1,2-α]pyrimidin-4-one-d4
• 9-hydroxy-2-methyl-3-[1,1,2,2-tetradeuterio-2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl-1,1,2,2-d4]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
• 3-{2-[4-(6-Fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl](~2~H_4_
• RAC 9-HYDROXYRISPERIDONE-D4
• Paliperidone-d4 Solution in Methanol, 100ug/mL
• DTXSID90649386
• J-000602
• 3-{2-[4-(6-FLUORO-1,2-BENZOXAZOL-3-YL)PIPERIDIN-1-YL](1,1,2,2-(2)H?)ETHYL}-9-HYDROXY-2-METHYL-6H,7H,8H,9H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE
• 1ST10434D4
• CS-0202474
• 1020719-55-4
• Paliperidone-(ethyl-D4); 9-Hydroxyrisperidone-(ethyl-D4)
• 1ST10434D4-100M
• 3-{2-[4-(6-Fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl](~2~H_4_)ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• HY-A0019S
• G13666

• MDL： MFCD09955571
• Inchi： 1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/i8D2,12D2
• InChI Key： PMXMIIMHBWHSKN-FJVJJXCISA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(C([2H])([2H])C([2H])([2H])C2=C(C)N=C3C(CCCN3C2=O)O)CC1

Computed Properties

• Exact Mass: 430.23200
• Monoisotopic Mass: 430.23182588 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2
• Molecular Weight: 430.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 158-160°C
• Boiling Point: 612.3±65.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 84.39000
• LogP: 3.01920
• Color/Form: 100 μg/mL in methanol
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Paliperidone-d4 (Major) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C